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Compound of Interest

Compound Name: Sodium lauroyl lactylate

Cat. No.: B077798 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to enhance the moisturizing properties of formulations containing Sodium Lauroyl
Lactylate (SLL).

Frequently Asked Questions (FAQs)
Q1: What is Sodium Lauroyl Lactylate (SLL) and what are its primary functions in a

moisturizing formulation?

A1: Sodium Lauroyl Lactylate (SLL) is a versatile, natural, and mild anionic surfactant and

emulsifier.[1][2][3] In moisturizing formulations, its primary roles are:

Emulsifier: SLL effectively blends water and oil phases to create stable and uniform creams

and lotions.[1][3][4]

Moisturizer: Due to its lauric acid component, SLL helps to lubricate the skin and strengthen

the skin's natural barrier, which in turn helps the skin to retain water.[4] It forms a protective

layer on the skin to prevent moisture loss.[3]

Mild Surfactant: In cleansing moisturizers, it gently removes dirt and oil without stripping the

skin of its natural moisture, making it suitable for sensitive and dry skin types.[1][2][5]
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Texture Enhancer: It contributes to a creamy and luxurious feel in formulations.[2]

Q2: What is the typical usage concentration for Sodium Lauroyl Lactylate in a moisturizing

cream?

A2: The recommended concentration of SLL depends on its intended function in the formula.

For moisturizing creams and lotions where it primarily acts as an emulsifier, a typical usage

level is between 0.5% and 5%.[5][6]

Q3: Is Sodium Lauroyl Lactylate suitable for sensitive skin formulations?

A3: Yes, SLL is considered a mild ingredient with low irritation potential, making it well-suited

for sensitive skin and baby care products.[4][5][7] However, as with any ingredient, it is always

recommended to perform a patch test for individuals with known sensitivities, particularly to

lactic acid.[4]

Q4: Can SLL be used as the sole emulsifier in a high-moisture formulation?

A4: While SLL is an effective emulsifier, for optimal stability in high-moisture or complex

formulations, it is often recommended to be used in combination with co-emulsifiers.[8] This

can enhance the long-term stability and texture of the final product.

Q5: How does Sodium Lauroyl Lactylate contribute to skin barrier function?

A5: The lauric acid component of SLL helps to fortify the skin's lipid barrier.[4] A healthy skin

barrier is crucial for preventing transepidermal water loss (TEWL), which is the evaporation of

water from the skin's surface. By strengthening the barrier, SLL helps to lock in moisture and

keep the skin hydrated.

Troubleshooting Guide
This guide addresses common issues encountered during the formulation of moisturizing

products with Sodium Lauroyl Lactylate.

Issue 1: Formulation Instability (Phase Separation)

Question: My o/w emulsion formulated with Sodium Lauroyl Lactylate is showing signs of

separation after a week. What could be the cause and how can I fix it?
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Answer:

Potential Causes:

Inadequate Emulsifier Concentration: The concentration of SLL may be too low for the

oil phase volume.

Lack of Co-emulsifier: SLL often performs best with a co-emulsifier to create a more

robust and stable emulsion.

Incompatible Thickener: The chosen thickening agent may not be compatible with the

anionic nature of SLL.

pH Drift: A significant shift in the formulation's pH can affect the stability of the emulsion.

SLL is generally stable in a pH range of 5 to 7.

Solutions:

Optimize SLL Concentration: Gradually increase the concentration of SLL and observe

the impact on stability.

Introduce a Co-emulsifier: Incorporate a co-emulsifier such as glyceryl stearate or

cetearyl alcohol to enhance emulsion stability.

Select a Compatible Thickener: Natural gums like xanthan gum are generally

compatible with SLL. If using carbomers, ensure the formulation's pH is appropriate for

both the carbomer to swell and the SLL to remain stable.

Buffer the Formulation: Add a buffering agent to maintain a stable pH within the optimal

range for SLL.

Issue 2: Sub-optimal Moisturizing Effect

Question: My formulation with Sodium Lauroyl Lactylate is not providing the desired level

of skin hydration. How can I enhance its moisturizing properties?

Answer:
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Potential Causes:

Insufficient Humectants: The formulation may lack sufficient water-attracting ingredients.

Lack of Occlusives: Without an occlusive agent, the moisture drawn by humectants can

evaporate from the skin.

Solutions:

Incorporate Synergistic Humectants: Add humectants like glycerin or hyaluronic acid.

These ingredients work in synergy with SLL to attract and bind water to the skin.

Add an Occlusive Agent: Include ingredients like shea butter or dimethicone to form a

protective barrier on the skin's surface and reduce transepidermal water loss (TEWL).

Optimize Ingredient Concentrations: Refer to the data tables below for recommended

concentration ranges to achieve enhanced moisturization.

Issue 3: Undesirable Viscosity or Texture

Question: The viscosity of my SLL-based cream is lower than expected, or the texture feels

tacky. How can I improve this?

Answer:

Potential Causes:

Inadequate Thickener Concentration: The amount of thickening agent may be

insufficient.

Incompatibility with Thickeners: SLL can sometimes interact with certain synthetic

polymers, affecting their thickening efficiency.

High Concentration of Gums: An excess of certain gums can lead to a tacky skin feel.

Solutions:
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Adjust Thickener Level: Gradually increase the concentration of your chosen thickener

(e.g., xanthan gum, cetyl alcohol) until the desired viscosity is achieved.[8]

Combine Thickeners: A blend of a natural gum (like xanthan gum) and a fatty alcohol

(like cetyl alcohol) can improve both viscosity and texture.

Optimize Humectant Ratio: If using high concentrations of glycerin, which can

sometimes feel tacky, consider partially replacing it with other humectants like sodium

PCA or propanediol.

Data Presentation
Table 1: Synergistic Effect of Humectants with 2% Sodium Lauroyl Lactylate on Skin

Hydration

Humectant
Combination

Concentration

Mean Increase in
Skin Hydration
(Corneometry
Units) after 4 hours

Mean Reduction in
TEWL (g/m²/h) after
4 hours

Glycerin 5% + 25% - 15%

Hyaluronic Acid (1%

solution)
10% + 30% - 18%

Glycerin + Hyaluronic

Acid (1% solution)
3% + 5% + 40% - 22%

Propanediol 4% + 22% - 12%

Note: These are illustrative values based on typical formulation outcomes. Actual results will

vary depending on the complete formulation.

Experimental Protocols
Protocol 1: Evaluation of Skin Moisturization using Corneometry

Objective: To quantify the change in skin surface hydration after the application of a Sodium
Lauroyl Lactylate formulation.
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Methodology:

Subject Selection: Recruit a panel of subjects with self-perceived dry skin.

Acclimatization: Allow subjects to acclimatize to a controlled environment (20-22°C, 40-

60% humidity) for at least 20 minutes.

Baseline Measurement: Take baseline skin hydration readings on designated test areas on

the forearm using a Corneometer.

Product Application: Apply a standardized amount of the test formulation to the designated

area. Leave an adjacent area untreated as a control.

Post-application Measurements: Record skin hydration measurements at specified time

points (e.g., 1, 2, 4, 8, and 24 hours) after product application.

Data Analysis: Calculate the mean change in Corneometry units from baseline for both the

treated and control sites.

Protocol 2: Assessment of Formulation Stability

Objective: To evaluate the physical stability of a Sodium Lauroyl Lactylate emulsion under

accelerated conditions.

Methodology:

Sample Preparation: Prepare multiple samples of the final formulation in their intended

packaging.

Accelerated Aging (Temperature Cycling):

Place samples in a cycling chamber.

Subject the samples to a minimum of three cycles of temperature changes, for example:

24 hours at 40°C

24 hours at 4°C
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Centrifugation Test:

Place a sample of the emulsion in a centrifuge tube.

Centrifuge at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30 minutes).

Evaluation: After each cycle and after centrifugation, visually inspect the samples for any

signs of instability, such as:

Phase separation (creaming or sedimentation)

Changes in color or odor

Significant changes in viscosity

Crystal formation

Mandatory Visualizations
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Subject Selection Acclimatization Baseline Corneometry Product Application Post-Application Readings Data Analysis

Click to download full resolution via product page

Corneometry Experimental Workflow
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Accelerated Aging Mechanical Stress
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Logical Path to Enhanced Moisturization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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